Cas no 104803-56-7 (2-Heptynoic acid, 7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester)

• Product Name: 2-Heptynoic acid, 7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• CAS No: 104803-56-7
• MF: C₁₄H₂₆O₃Si
• MW: 270.439945697784
• CID: 1149358
• PubChem ID: 11231036
• Update Time: 2025-04-20

2-Heptynoic acid, 7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Heptynoic acid, 7-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• methyl 7-[tert-butyl(dimethyl)silyl]oxyhept-2-ynoate
• 104803-56-7
• InChI=1/C14H26O3Si/c1-14(2,3)18(5,6)17-12-10-8-7-9-11-13(15)16-4/h7-8,10,12H2,1-6H3
• JOUTXHYDQRBAKE-UHFFFAOYSA-
• DTXSID10459540

• Inchi： 1S/C14H26O3Si/c1-14(2,3)18(5,6)17-12-10-8-7-9-11-13(15)16-4/h7-8,10,12H2,1-6H3
• InChI Key： JOUTXHYDQRBAKE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCCC#CC(=O)OC

Computed Properties

• Exact Mass: 270.16518
• Monoisotopic Mass: 270.16512122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.35490